N-[2-(2-chloro-6-fluorophenyl)ethyl]-2-(1,3-dimethyl-2,5-dioxo-4-imidazolidinyl)acetamide

• IUPAC Name: N-[2-(2-chloro-6-fluorophenyl)ethyl]-2-(1,3-dimethyl-2,5-dioxoimidazolidin-4-yl)acetamide
• InChI: InChI=1S/C15H17ClFN3O3/c1-19-12(14(22)20(2)15(19)23)8-13(21)18-7-6-9-10(16)4-3-5-11(9)17/h3-5,12H,6-8H2,1-2H3,(H,18,21)
• InChI Key: LKAVKCIZASYODS-UHFFFAOYSA-N
• Canonical SMILES: CN1C(C(=O)N(C1=O)C)CC(=O)NCCC2=C(C=CC=C2Cl)F
• Molecular Formula: C15H17ClFN3O3
• Molecular Weight: 341.76 g/mol

Description

Synthesis Analysis

The synthesis of similar acetamide derivatives involves multi-step chemical reactions, combining specific phenyl and acetamide derivatives. For instance, derivatives of N-(3-chloro-4-fluorophenyl)-2-(5-((3-(4-hydroxy-2,2-dimethyl-2,3-dihydrobenzofuran-5-yl)-1-phenyl-1H-pyrazol-4-yl)methylene)-4-oxo-2-thioxothiazolidin-3-yl) acetamide exhibit significant anti-inflammatory activity, suggesting a complex synthesis process involving specific substitutions and chemical conditions (Sunder & Maleraju, 2013).

Molecular Structure Analysis

The crystal structure of related compounds, such as the N-(2,6-dimethylphenyl) acetamide derivatives, offers insights into the molecular configuration and spatial arrangement. Such studies are crucial for understanding the compound's interaction with biological systems and its chemical behavior (Ding et al., 2006).

Chemical Reactions and Properties

Chemical reactions involving acetamide derivatives can vary widely depending on the substituents and reaction conditions. For example, reactions leading to the formation of silylated derivatives of N-(2-hydroxyphenyl)acetamide demonstrate the compound's versatility in undergoing chemical transformations to modify its properties for specific applications (Nikonov et al., 2016).

Physical Properties Analysis

The physical properties of such compounds, including solubility, melting point, and crystal structure, play a vital role in their application and effectiveness in various scientific areas. The precise measurement and analysis of these properties are essential for designing compounds with desired characteristics and functionalities.

Chemical Properties Analysis

The chemical properties, such as reactivity, stability, and pKa values, are critical for understanding how these compounds interact in different environments and with various substances. The determination of pKa values of newly synthesized N-(benzothiazole-2-yl)-2-(4,5-dimethyl-1-(phenylamino)-1H-imidazol-2-ylthio)acetamide derivatives provides valuable information on their acidity and potential biological activity (Duran & Canbaz, 2013).

Scientific Research Applications

Metabolism in Liver Microsomes A study by Coleman et al. (2000) focused on the metabolism of related chloroacetamide herbicides in human and rat liver microsomes. They found that these herbicides undergo complex metabolic pathways in the liver, involving the formation of specific intermediates and subsequent metabolism to potentially carcinogenic products. This research highlights the importance of understanding the metabolic pathways of such compounds in different species, which could be relevant for the compound (Coleman, Linderman, Hodgson, & Rose, 2000).

Synthesis and Anti-inflammatory Activity In another study, Sunder and Maleraju (2013) synthesized derivatives of a similar compound and evaluated their anti-inflammatory activity. The research involved the creation of novel compounds and the assessment of their biological activities, which could be relevant for similar compounds in drug discovery and development (Sunder & Maleraju, 2013).

Potential in Imaging Neurodegenerative Disorders Fookes et al. (2008) synthesized and evaluated compounds with structures similar to the one for their potential use in imaging peripheral benzodiazepine receptors (PBRs) using positron emission tomography (PET). This study contributes to the field of neuroimaging, particularly in the context of neurodegenerative disorders (Fookes, Pham, Mattner, Greguric, Loc'h, Liu, Berghofer, Shepherd, Grégoire, & Katsifis, 2008).

Potential as Antipsychotic Agents Research by Wise et al. (1987) investigated compounds with a structure similar to the one for their potential antipsychotic effects. They found that these compounds exhibited antipsychotic-like profiles in animal models without interacting with dopamine receptors. This suggests potential applications in the field of psychiatry and neuropharmacology (Wise, Butler, DeWald, Lustgarten, Pattison, Schweiss, Coughenour, Downs, Heffner, & Pugsley, 1987).

Anticancer Activity Sharma et al. (2018) synthesized and evaluated the anticancer activity of N-(2-aminophenyl)-2-(2-isopropylphenoxy) acetamide, a compound related to the one . Their research contributes to the development of new anticancer drugs and understanding their mechanisms of action (Sharma, Anthal, Geetha, Al-Ostoot, Mohammed, Khanum, Sridhar, & Kant, 2018).

Mechanism of Action

The mechanism of action of a compound depends on its intended use. For example, if this compound is a drug, its mechanism of action would depend on the specific biological target it interacts with.

Safety and Hazards

The safety and hazards associated with a compound depend on its specific physical and chemical properties. For example, compounds containing halogens (like chlorine and fluorine in this case) can sometimes be hazardous.

Future Directions

The future directions for research on this compound would depend on its intended use and the results of initial studies. If it shows promise as a drug, for example, future research might focus on optimizing its structure to improve efficacy and reduce side effects.